Cas no 96460-77-4 (1,2-Benzenediol,4-(2-benzothiazolyl)-)

• Product Name: 1,2-Benzenediol,4-(2-benzothiazolyl)-
• CAS No: 96460-77-4
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 800342
• PubChem ID: 3027254
• Update Time: 2025-04-19

1,2-Benzenediol,4-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(2-benzothiazolyl)-
• 4-(3H-1,3-benzothiazol-2-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
• 5-Benzothiazol-2-yl-benzene-1,2-diol
• 4-(1,3-benzothiazol-2-yl)-1,2-benzenediol
• 4-(benzo[d]thiazol-2-yl)benzene-1,2-diol
• 4-Benzothiazol-2-yl-brenzcatechin
• 4-benzothiazol-2-yl-pyrocatechol
• 5-benzo[d]thiazol-2-yl-benzene-1,2-diol
• SCHEMBL12470903
• 4-(1,3-benzothiazol-2-yl)benzene-1,2-diol
• 5-benzo[d]thiazol-2-ylbenzene-1,2-diol
• CHEMBL437134
• 96460-77-4
• CZ87880000
• BDBM50484064
• 4-(1,3-Benzothiazol-2(3H)-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
• 4-(2-Benzothiazolyl)-1,2-benzenediol
• 2-(3,4-dihydroxyphenyl)benzothiazole
• 2-(3,4-dihydroxy-phenyl) benzothiazole
• DTXSID30699486
• NIOSH/CZ8788000
• 4-(benzothiazolyl)-benzene-1,2-diol
• AM20050011
• 2-(3',4'-Dihydroxyphenyl)benzothiazole
• 1,2-Benzenediol, 4-(2-benzothiazolyl)-

• Inchi： 1S/C13H9NO2S/c15-10-6-5-8(7-11(10)16)13-14-9-3-1-2-4-12(9)17-13/h1-7,15-16H
• InChI Key： JJFUOTLAXRJGLS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 243.03500
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.59000
• LogP: 3.37450